Cas no 115869-43-7 (Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-)

• Product Name: Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-
• CAS No: 115869-43-7
• MF: C₁₈H₂₂O₂Si
• MW: 298.45158624649
• CID: 1205792
• PubChem ID: 10040359
• Update Time: 2025-10-29

Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-
• 2-((tert-butyldiphenylsilyl)oxy)acetaldehyde
• 115869-43-7
• 2-[(tert-butyldiphenylsilyl)oxy]acetaldehyde
• FQHOGJNOFHSSKY-UHFFFAOYSA-N
• {[tert-butyl(diphenyl)silyl]oxy}acetaldehyde
• DB-363837
• SCHEMBL2532709
• 2-(tert-Butyldiphenylsilyloxy)-acetaldehyde
• 2-(tert-Butyldipenylsilyloxy)-acetaldehyde

• Inchi： 1S/C18H22O2Si/c1-18(2,3)21(20-15-14-19,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-14H,15H2,1-3H3
• InChI Key： FQHOGJNOFHSSKY-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCC=O

Computed Properties

• Exact Mass: 298.138906475g/mol
• Monoisotopic Mass: 298.138906475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-

Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-: A Comprehensive Overview in Modern Chemical Biology

Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, is a sophisticated organosilicon compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, identified by its CAS number 115869-43-7, represents a novel class of derivatives with potential applications in pharmaceutical synthesis and biochemical research. The presence of the [(1,1-dimethylethyl)diphenylsilyl]oxy group introduces a high degree of steric hindrance and electronic tunability, making it an intriguing candidate for various synthetic transformations.

The compound's structure combines the reactivity of acetaldehyde with the stability provided by the bulky tert-butyldiphenylsilyl (TBS) protecting group. This combination has been exploited in recent years to develop novel methodologies for the protection and deprotection of carbonyl groups in complex molecular architectures. The TBS moiety is particularly valuable in organic synthesis as it minimizes unwanted side reactions while allowing for selective functionalization under mild conditions.

Recent studies have highlighted the utility of Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, in the synthesis of biologically active molecules. For instance, researchers have employed this compound as an intermediate in the preparation of protease inhibitors, which are critical in the treatment of various inflammatory and infectious diseases. The ability to introduce this protecting group at specific positions within a molecule allows for greater control over reaction pathways, enabling the construction of intricate scaffolds with high precision.

In addition to its role in drug development, this compound has been investigated for its potential applications in materials science. The siloxy group can be used to modify surfaces and polymers, enhancing their thermal stability and chemical resistance. Such modifications are particularly relevant in the development of advanced coatings and nanomaterials that require robust performance under harsh conditions.

The synthesis of Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, involves a series of well-defined steps that showcase the versatility of organosilicon chemistry. The reaction typically begins with the condensation of acetaldehyde with a suitable silylating agent under controlled conditions. The introduction of the TBS group is achieved through a nucleophilic substitution reaction, where the hydroxyl group is displaced by the silylating reagent. This step requires careful optimization to ensure high yield and purity.

One of the key challenges in working with this compound is its sensitivity to moisture and air. Like many organosilicon derivatives, it must be handled under inert conditions to prevent degradation. However, advances in synthetic techniques have made it possible to perform these reactions more efficiently and on larger scales. For example, recent developments in flow chemistry have enabled continuous production processes that enhance reproducibility and scalability.

The applications of Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, extend beyond its use as an intermediate in organic synthesis. It has also been explored as a building block for the development of new catalysts. The steric environment provided by the TBS group can influence the selectivity and efficiency of catalytic reactions. Researchers have demonstrated its use in transition-metal-catalyzed cross-coupling reactions, where it serves as a ligand that enhances reaction rates and yields.

The growing interest in this compound is reflected in the increasing number of publications that report its use in various contexts. Academic research groups have leveraged its properties to develop innovative synthetic strategies that could revolutionize certain areas of chemical biology. For instance, its application in peptide coupling reactions has shown promise for improving the efficiency and specificity of protein synthesis.

The future prospects for Acetaldehyde, [[(1,1-dimethylethyl)diphenylsilyl]oxy]-, are vast and multifaceted. As our understanding of organosilicon chemistry continues to evolve, new applications are likely to emerge. The development of more efficient synthetic routes will further enhance its accessibility and utility across different fields. Whether it is used to synthesize novel drugs or develop advanced materials, this compound represents a cornerstone of modern chemical biology.